[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate

• IUPAC Name: [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 3-(4-oxo-3H-quinazolin-2-yl)propanoate
• InChI: InChI=1S/C19H20N4O4/c20-12-19(9-3-4-10-19)23-16(24)11-27-17(25)8-7-15-21-14-6-2-1-5-13(14)18(26)22-15/h1-2,5-6H,3-4,7-11H2,(H,23,24)(H,21,22,26)
• InChI Key: KZABYXFRDYJMIG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)COC(=O)CCC2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

This would involve a detailed look at the methods used to synthesize the compound. It could include the starting materials, the type of reaction, and the conditions under which the reaction is carried out.

Molecular Structure Analysis

This involves understanding the 3D arrangement of atoms in a molecule. It can be determined using various spectroscopic methods like NMR, IR, UV-Vis, etc.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include its reactivity, the conditions under which it reacts, the products of its reactions, and so on.

Physical And Chemical Properties Analysis

This would include things like the compound’s melting point, boiling point, solubility in various solvents, and its chemical stability.

Mechanism of Action

This typically applies to biologically active compounds and refers to how the compound interacts with biological systems. For example, if the compound is a drug, the mechanism of action might involve binding to a particular protein in the body.

Safety and Hazards

This would involve looking at the compound’s toxicity, flammability, and other hazards. It’s important to know how to handle the compound safely, what personal protective equipment to use, and how to dispose of it properly.

Future Directions

This could involve potential applications for the compound, areas of research that could be explored, and how the compound could be modified or used in the future.